Cas no 2137799-74-5 (Isoquinoline, 1,4-dibromo-5-ethyl-)

• Product Name: Isoquinoline, 1,4-dibromo-5-ethyl-
• CAS No: 2137799-74-5
• MF: C₁₁H₉Br₂N
• MW: 315.003861188889
• CID: 5258524
• Update Time: 2025-06-14

Isoquinoline, 1,4-dibromo-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,4-dibromo-5-ethyl-

• Inchi： 1S/C11H9Br2N/c1-2-7-4-3-5-8-10(7)9(12)6-14-11(8)13/h3-6H,2H2,1H3
• InChI Key： APXDITXSCDZXGK-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C(CC)=CC=C2)C(Br)=CN=1

Additional information on Isoquinoline, 1,4-dibromo-5-ethyl-

Comprehensive Overview of Isoquinoline, 1,4-dibromo-5-ethyl- (CAS No. 2137799-74-5)

Isoquinoline, 1,4-dibromo-5-ethyl- (CAS No. 2137799-74-5) is a specialized organic compound belonging to the isoquinoline family, a class of heterocyclic aromatic compounds with significant applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure with dibromo and ethyl substitutions at the 1,4 and 5 positions, respectively, which enhances its reactivity and utility in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential as a building block for advanced materials and bioactive molecules.

The growing demand for isoquinoline derivatives in drug discovery and organic synthesis has placed 1,4-dibromo-5-ethyl-isoquinoline under the spotlight. Its CAS number 2137799-74-5 serves as a critical identifier for procurement and regulatory compliance. Recent trends in green chemistry and sustainable synthesis have also sparked interest in optimizing the production of such compounds with minimal environmental impact. Users frequently search for "isoquinoline derivatives uses," "1,4-dibromo-5-ethyl-isoquinoline synthesis," and "CAS 2137799-74-5 applications," reflecting the compound's relevance in cutting-edge research.

From a structural perspective, the presence of bromine atoms in 1,4-dibromo-5-ethyl-isoquinoline facilitates cross-coupling reactions, making it a valuable intermediate in palladium-catalyzed transformations and click chemistry. These reactions are pivotal in developing pharmaceuticals, such as kinase inhibitors and antimicrobial agents. Additionally, the ethyl group at the 5-position introduces steric and electronic effects that can fine-tune the compound's properties for specific applications. This adaptability aligns with the rising popularity of "tailored organic intermediates" in academic and industrial settings.

In material science, isoquinoline-based compounds like CAS 2137799-74-5 are explored for their optical and electronic properties. Their potential use in organic light-emitting diodes (OLEDs) and photovoltaic cells has garnered attention, especially amid the global push for renewable energy technologies. Searches for "isoquinoline in OLEDs" and "halogenated isoquinolines" highlight this intersection of chemistry and energy innovation. The compound's stability and functionalizability further position it as a candidate for advanced polymer coatings and corrosion inhibitors.

Quality and purity are paramount when working with 1,4-dibromo-5-ethyl-isoquinoline, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its composition. Suppliers and researchers often inquire about "CAS 2137799-74-5 purity standards" and "isoquinoline derivative storage conditions," underscoring the need for reliable handling protocols. Proper storage in anhydrous environments and light-sensitive containers is recommended to maintain its integrity.

In summary, Isoquinoline, 1,4-dibromo-5-ethyl- (CAS No. 2137799-74-5) is a versatile and high-value compound with broad applications in medicinal chemistry, material science, and catalysis. Its unique structural features and adaptability to modern synthetic methods make it a focal point for innovation. As interest in functionalized heterocycles and sustainable chemistry grows, this compound is poised to play an increasingly prominent role in scientific and industrial advancements.